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Compound of Interest

Compound Name: 2-Amino-5-methylbenzyl alcohol

Cat. No.: B1268398

For researchers and scientists in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring a safe and compliant laboratory environment.
This guide provides essential safety and logistical information for the disposal of 2-Amino-5-
methylbenzyl alcohol (CAS No: 34897-84-2), a compound commonly used in organic
synthesis.

l. Immediate Safety and Hazard Information

Before handling 2-Amino-5-methylbenzyl alcohol, it is crucial to be aware of its associated
hazards. This substance is classified as a skin, eye, and respiratory irritant.[1] Adherence to
appropriate safety protocols is mandatory to minimize exposure risks.

Personal Protective Equipment (PPE): When handling 2-Amino-5-methylbenzyl alcohol,
especially during disposal procedures, the following PPE should be worn:

o Eye Protection: Chemical safety goggles or eyeshields are necessary to prevent eye
irritation.

e Hand Protection: Wear appropriate protective gloves to prevent skin contact.[2]

» Respiratory Protection: In cases of dust formation, a dust mask (such as a type N95) is
recommended.

Il. Step-by-Step Disposal Procedure
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The disposal of 2-Amino-5-methylbenzyl alcohol must be conducted in a manner that
prevents its release into the environment. Do not empty this chemical into drains.[2][3] The
recommended procedure is to dispose of the contents and container through an approved
waste disposal plant.[2][4]

Operational Steps for Disposal:
o Waste Identification and Segregation:

o Characterize the waste stream containing 2-Amino-5-methylbenzyl alcohol. Note
whether it is in solid form, dissolved in a solvent, or mixed with other reagents.

o Segregate this waste from other chemical waste streams to avoid incompatible mixtures.
This chemical should not be stored with strong oxidizing agents.[2]

e Containerization:

o Select a suitable, sealable, and properly labeled waste container. The container must be in
good condition and compatible with the chemical.

o For solid waste, "sweep up and shovel into suitable containers for disposal."[2][5] Ensure
the container is kept tightly closed.[2]

e Labeling:
o Clearly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "2-Amino-5-methylbenzyl alcohol"

CAS Number: "34897-84-2"

The primary hazards (e.qg., "Skin Irritant,” "Eye Irritant," "Respiratory Irritant”)

The accumulation start date

o Storage of Waste:
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o Store the sealed and labeled waste container in a designated hazardous waste
accumulation area.

o This area should be cool, dry, and well-ventilated.[2] Keep the container away from heat
and sources of ignition.[2]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide them with the complete information about the waste as detailed on the label.

lll. Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and identifying information
for 2-Amino-5-methylbenzyl alcohol.

Property Value Source
CAS Number 34897-84-2

Molecular Formula CsH11NO [1]
Molecular Weight 137.18 g/mol

Melting Point 123-126 °C

Storage Class 11 - Combustible Solids

WGK (Germany) 3 - Highly hazardous to water

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-
Amino-5-methylbenzyl alcohol.
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Caption: Disposal workflow for 2-Amino-5-methylbenzyl alcohol.
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By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of 2-Amino-5-methylbenzyl alcohol, fostering a culture
of safety and regulatory compliance within their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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